N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-2,5-dimethyl-N-(4-methylbenzoyl)benzenesulfonamide

• Molecular Formula: C27H25NO5S
• Molecular Weight: 475.6 g/mol
• IUPAC Name: N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-(2,5-dimethylphenyl)sulfonyl-4-methylbenzamide
• InChI: InChI=1S/C27H25NO5S/c1-16-7-10-21(11-8-16)27(30)28(34(31,32)25-14-17(2)6-9-18(25)3)22-12-13-24-23(15-22)26(19(4)29)20(5)33-24/h6-15H,1-5H3
• InChI Key: OTEVTSPSDHWRMO-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C(=O)N(C2=CC3=C(C=C2)OC(=C3C(=O)C)C)S(=O)(=O)C4=C(C=CC(=C4)C)C

Description

N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-2,5-dimethyl-N-(4-methylbenzoyl)benzenesulfonamide, or AMBS, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. This compound belongs to the family of benzofuran sulfonamides and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of AMBS is not fully understood, but it is thought to involve the inhibition of certain enzymes and proteins involved in inflammation and cancer growth. AMBS has been shown to inhibit the activity of nuclear factor kappa B (NF-κB), a protein complex that regulates the expression of genes involved in inflammation and cancer growth. It has also been shown to inhibit the activity of histone deacetylases (HDACs), enzymes that play a role in cancer growth and progression.
Biochemical and Physiological Effects:
AMBS has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to reduce inflammation in animal models of arthritis and other inflammatory conditions. AMBS has been shown to have a favorable toxicity profile, with no significant adverse effects observed in animal studies.

Advantages and Limitations for Lab Experiments

AMBS has several advantages for lab experiments. It is a stable compound that can be easily synthesized in high yields. It has also been shown to have a favorable toxicity profile, making it a safe compound to work with. However, one limitation of AMBS is that its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for research on AMBS. One area of research is to further elucidate its mechanism of action. This could lead to the development of more effective therapies for cancer, HIV, and other diseases. Another area of research is to explore the potential of AMBS as a treatment for neurodegenerative diseases such as Alzheimer's disease. Additionally, research could focus on optimizing the synthesis method of AMBS to improve its yield and purity.

Synthesis Methods

The synthesis of AMBS involves the reaction of 3-acetyl-2-methylbenzofuran with 4-methylbenzoyl chloride in the presence of triethylamine and N,N-dimethylformamide. The resulting compound is then reacted with 2,5-dimethylbenzenesulfonyl chloride to produce AMBS. This synthesis method has been optimized to produce high yields of pure AMBS.

Scientific Research Applications

AMBS has been studied for its potential therapeutic applications in various fields of medicine. It has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties. AMBS has been studied as a potential treatment for cancer, HIV, and Alzheimer's disease. It has also been studied as a potential anti-inflammatory agent for the treatment of arthritis and other inflammatory conditions.